Cas no 1495789-32-6 (Methyl 3-amino-3-(4-propoxyphenyl)propanoate)

• Product Name: Methyl 3-amino-3-(4-propoxyphenyl)propanoate
• CAS No: 1495789-32-6
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• MDL: MFCD17087063
• CID: 5685724
• PubChem ID: 62496610
• Update Time: 2025-10-18

Methyl 3-amino-3-(4-propoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(4-propoxyphenyl)propanoate
• 1495789-32-6
• EN300-24008251
• AKOS011785976
• Methyl 3-amino-3-(4-propoxyphenyl)propanoate

• MDL： MFCD17087063
• Inchi： 1S/C13H19NO3/c1-3-8-17-11-6-4-10(5-7-11)12(14)9-13(15)16-2/h4-7,12H,3,8-9,14H2,1-2H3
• InChI Key： KXOQLWYFEOMBCU-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(=CC=1)C(CC(=O)OC)N

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-amino-3-(4-propoxyphenyl)propanoate

Recent Advances in the Study of Methyl 3-amino-3-(4-propoxyphenyl)propanoate (CAS: 1495789-32-6)

Methyl 3-amino-3-(4-propoxyphenyl)propanoate (CAS: 1495789-32-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its potential applications in drug discovery and development. The presence of both amino and ester functional groups in its structure makes it a versatile intermediate for the synthesis of more complex molecules with potential therapeutic effects.

Recent research has focused on the synthesis and characterization of Methyl 3-amino-3-(4-propoxyphenyl)propanoate, with particular emphasis on optimizing its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These studies have provided valuable insights into the compound's physicochemical properties, which are critical for its further application in medicinal chemistry.

In addition to its synthesis, the biological activity of Methyl 3-amino-3-(4-propoxyphenyl)propanoate has been investigated. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This finding has sparked interest in its potential as a lead compound for the development of novel anti-inflammatory agents. Further studies are underway to elucidate its mechanism of action and to evaluate its efficacy in animal models.

The pharmacokinetic profile of Methyl 3-amino-3-(4-propoxyphenyl)propanoate is another area of active research. Early data indicate that the compound has favorable absorption and distribution characteristics, although its metabolic stability and elimination pathways require further investigation. These studies are essential for determining the compound's suitability as a drug candidate and for guiding the design of derivatives with improved pharmacological properties.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of Methyl 3-amino-3-(4-propoxyphenyl)propanoate's therapeutic potential. Recent patents and publications highlight its application in the synthesis of novel small-molecule drugs targeting a range of diseases, including metabolic disorders and neurodegenerative conditions. These developments underscore the compound's versatility and its growing importance in the pharmaceutical industry.

Despite these promising advances, challenges remain in the development of Methyl 3-amino-3-(4-propoxyphenyl)propanoate-based therapeutics. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed to facilitate its transition from the laboratory to clinical use. Ongoing research aims to overcome these hurdles and to unlock the full potential of this compound in drug development.

In conclusion, Methyl 3-amino-3-(4-propoxyphenyl)propanoate (CAS: 1495789-32-6) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features, combined with its demonstrated biological activity, make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for the discovery of new therapeutic agents with significant clinical benefits.